Cas no 1547065-10-0 (2,2,3-Trifluoro-3-phenylpropanoic acid)

• Product Name: 2,2,3-Trifluoro-3-phenylpropanoic acid
• CAS No: 1547065-10-0
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 5564433
• PubChem ID: 83854088
• Update Time: 2025-10-30

2,2,3-Trifluoro-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2,3-TRIFLUORO-3-PHENYLPROPANOICACID
• 1547065-10-0
• EN300-1629288
• 2,2,3-TRIFLUORO-3-PHENYLPROPANOIC ACID
• 2,2,3-Trifluoro-3-phenylpropanoic acid

• Inchi： 1S/C9H7F3O2/c10-7(9(11,12)8(13)14)6-4-2-1-3-5-6/h1-5,7H,(H,13,14)
• InChI Key： DWZQBQLPKPIXHD-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2,2,3-Trifluoro-3-phenylpropanoic acid

Introduction to 2,2,3-Trifluoro-3-phenylpropanoic acid (CAS No. 1547065-10-0)

2,2,3-Trifluoro-3-phenylpropanoic acid, with the chemical formula C₁₀H₇F₃O₂, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1547065-10-0, represents a class of molecules that incorporate fluorine atoms into an organic framework, which is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. The presence of both a phenyl group and multiple fluorine substituents makes this compound a versatile intermediate in the synthesis of more complex pharmacophores.

The synthesis and applications of 2,2,3-Trifluoro-3-phenylpropanoic acid have been extensively studied in recent years. One of the most notable aspects of this compound is its role as a building block in the development of novel therapeutic agents. The fluorine atoms in its structure contribute to its lipophilicity and resistance to enzymatic degradation, which are critical factors in improving the pharmacokinetic profile of drugs. For instance, fluorinated carboxylic acids have been shown to exhibit enhanced binding interactions with biological targets, making them valuable in the design of small-molecule inhibitors and activators.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for their potential applications in treating various diseases. A particularly promising area has been the use of such compounds in oncology. Studies have demonstrated that fluorinated carboxylic acids can modulate key signaling pathways involved in cancer progression. Specifically, 2,2,3-Trifluoro-3-phenylpropanoic acid has been investigated for its ability to interfere with enzymes that are overexpressed in tumor cells. The structural features of this compound allow it to mimic natural substrates or inhibitors, thereby disrupting abnormal cellular processes.

The chemical properties of 2,2,3-Trifluoro-3-phenylpropanoic acid also make it an attractive candidate for material science applications beyond pharmaceuticals. The combination of fluoroalkyl and phenyl groups provides a unique balance of hydrophobicity and electronic properties that can be exploited in the development of advanced materials such as liquid crystals or organic semiconductors. Furthermore, the carboxylic acid moiety allows for further functionalization through esterification or amidation reactions, expanding its utility as a precursor for polymers and coatings.

Recent advancements in computational chemistry have also shed light on the potential uses of CAS No. 1547065-10-0. Molecular modeling studies have revealed that this compound can serve as a scaffold for designing molecules with specific binding affinities for target proteins. By strategically modifying the positions and types of substituents on the phenyl ring and fluoroalkyl chain, researchers can fine-tune the properties of derived compounds to achieve desired pharmacological effects. This approach has led to the discovery of several novel candidates that are currently undergoing preclinical evaluation.

The pharmacological significance of 2,2,3-Trifluoro-3-phenylpropanoic acid extends beyond its role as an intermediate. Initial studies have suggested that derivatives of this compound may possess anti-inflammatory and analgesic properties. The ability to modulate inflammatory pathways is particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, preliminary data indicate that certain analogs may exhibit neuroprotective effects, which could make them valuable in treating neurodegenerative disorders such as Alzheimer's disease.

In conclusion, 2,2,3-Trifluoro-3-phenylpropanoic acid (CAS No. 1547065-10-0) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for drug development, material science innovations, and advanced chemical synthesis techniques. As research continues to uncover new ways to harness its potential, this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.